Cas no 1207441-49-3 (22E-7alpha-methoxy-5alpha,6alpha-epoxyergosta-8(14),22-dien-3beta-ol)

• Product Name: 22E-7alpha-methoxy-5alpha,6alpha-epoxyergosta-8(14),22-dien-3beta-ol
• CAS No: 1207441-49-3
• MF: C₂₉H₄₆O₃
• MW: 442.673749446869
• CID: 2010276
• PubChem ID: 44633083
• Update Time: 2025-11-02

22E-7alpha-methoxy-5alpha,6alpha-epoxyergosta-8(14),22-dien-3beta-ol Chemical and Physical Properties

Names and Identifiers

• 22E-7alpha-methoxy-5alpha,6alpha-epoxyergosta-8(14),22-dien-3beta-ol
• 5α
• 7α-Methoxy-5α,6α-epoxyergosta-8(14),22-dien-3β-ol
• 1207441-49-3
• AKOS040762551
• F94022
• 7alpha-Methoxy-5alpha,6alpha-epoxyergosta-8(14),22-dien-3beta-ol
• 7??-Methoxy-5??,6??-epoxyergosta-8(14),22-dien-3??-ol

• Inchi： 1S/C29H46O3/c1-17(2)18(3)8-9-19(4)21-10-11-22-24-23(13-14-27(21,22)5)28(6)15-12-20(30)16-29(28)26(32-29)25(24)31-7/h8-9,17-21,23,25-26,30H,10-16H2,1-7H3/b9-8+/t18-,19+,20-,21+,23-,25-,26-,27+,28+,29-/m0/s1
• InChI Key： BJTPDQYXZBBHFO-MCNHYONISA-N
• SMILES： O1[C@H]2[C@H](C3=C4CC[C@H]([C@@H](/C=C/[C@H](C)C(C)C)C)[C@@]4(C)CC[C@@H]3[C@@]3(C)CC[C@@H](C[C@@]132)O)OC

Computed Properties

• Exact Mass: 442.34469533g/mol
• Monoisotopic Mass: 442.34469533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 813
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 42Ų

Experimental Properties

• Color/Form: Powder

22E-7alpha-methoxy-5alpha,6alpha-epoxyergosta-8(14),22-dien-3beta-ol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergostane steroids

Additional information on 22E-7alpha-methoxy-5alpha,6alpha-epoxyergosta-8(14),22-dien-3beta-ol

Exploring the Unique Properties and Applications of 22E-7alpha-methoxy-5alpha,6alpha-epoxyergosta-8(14),22-dien-3beta-ol (CAS No. 1207441-49-3)

The compound 22E-7alpha-methoxy-5alpha,6alpha-epoxyergosta-8(14),22-dien-3beta-ol (CAS No. 1207441-49-3) is a steroidal derivative that has garnered significant attention in the fields of medicinal chemistry and natural product research. Its complex structure, featuring a 7alpha-methoxy group and a 5alpha,6alpha-epoxy ring, makes it a fascinating subject for scientific exploration. Researchers are particularly interested in its potential bioactivities, including anti-inflammatory and immunomodulatory effects, which align with current trends in drug discovery and functional food development.

In recent years, the demand for natural-derived compounds like 22E-7alpha-methoxy-5alpha,6alpha-epoxyergosta-8(14),22-dien-3beta-ol has surged, driven by the growing interest in plant-based therapeutics and sustainable sourcing. This compound is often studied alongside other ergosterol derivatives, as its unique epoxyergosta backbone may contribute to novel pharmacological mechanisms. Online searches for "ergosterol derivatives in health" or "natural steroidal compounds with therapeutic potential" reflect this rising curiosity among scientists and health enthusiasts alike.

The structural complexity of CAS No. 1207441-49-3 presents both challenges and opportunities in synthetic chemistry. Its 8(14),22-dien-3beta-ol configuration requires specialized analytical techniques such as NMR and HPLC for characterization, a topic frequently searched by analytical chemists. The compound's potential interactions with cellular receptors, particularly those involved in metabolic regulation, have also become a hot topic in molecular biology forums and research publications.

From a commercial perspective, 22E-7alpha-methoxy-5alpha,6alpha-epoxyergosta-8(14),22-dien-3beta-ol has shown promise in cosmetic applications due to its steroidal framework, which may influence skin barrier function. This aligns with the booming market for bioactive ingredients in skincare, where consumers increasingly search for "plant-derived sterols in cosmetics" or "natural alternatives to synthetic actives." The compound's methoxy and epoxy groups may contribute to enhanced stability and bioavailability, key factors in formulation science.

In the context of current research trends, CAS No. 1207441-49-3 represents an excellent example of how natural product chemistry continues to inspire modern drug discovery. Its study contributes to broader discussions about biodiversity conservation and the sustainable utilization of natural resources, topics that frequently appear in environmental science searches. As analytical techniques advance, allowing for more detailed investigation of such complex molecules, we can expect growing interest in this and related ergosta derivatives across multiple scientific disciplines.

The potential of 22E-7alpha-methoxy-5alpha,6alpha-epoxyergosta-8(14),22-dien-3beta-ol extends to agricultural applications as well, with preliminary studies suggesting possible roles in plant defense mechanisms. This connects with popular searches about "natural plant protectants" and "eco-friendly agricultural solutions." The compound's unique structure, particularly its dien-3beta-ol configuration, may offer insights into novel biochemical pathways that could revolutionize both pharmaceutical and agrotech industries.

Quality control remains a critical aspect when working with specialized compounds like CAS No. 1207441-49-3. Laboratories frequently search for "analytical methods for steroidal compounds" or "purity standards for ergosterol derivatives," reflecting the importance of rigorous characterization in research and development. The compound's spectral fingerprints and chromatographic behavior continue to be subjects of method development studies in analytical chemistry journals.

As the scientific community moves toward more targeted therapies, the precise molecular modifications present in 22E-7alpha-methoxy-5alpha,6alpha-epoxyergosta-8(14),22-dien-3beta-ol offer valuable case studies for structure-activity relationship investigations. Its 7alpha-methoxy group, in particular, serves as an interesting point of comparison with other oxygenated sterols, a topic that generates considerable discussion in medicinal chemistry circles and appears frequently in literature searches.

The future research directions for CAS No. 1207441-49-3 may include detailed investigations of its metabolic fate in biological systems, potential synergistic effects with other natural compounds, and optimization of extraction or synthesis methods. These areas correspond with trending searches about "natural compound bioavailability enhancement" and "green chemistry approaches to complex molecules," demonstrating how this compound sits at the intersection of multiple cutting-edge scientific inquiries.